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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

For researchers, scientists, and drug development professionals engaged in cellular and

molecular studies, the accurate visualization of mitochondria is paramount. This guide provides

a detailed comparison between the industrial solvent dye, SOLVENT RED 195, and the well-

established fluorescent probe, MitoTracker Red, for the purpose of mitochondrial staining in

biological specimens. The evidence overwhelmingly supports MitoTracker Red as the

appropriate tool for this application, while SOLVENT RED 195 is unsuitable for biological

staining.

Overview of Mitochondrial Staining Probes
Mitochondrial stains are essential tools for studying mitochondrial morphology, localization, and

function. An ideal mitochondrial probe should exhibit high specificity for mitochondria, possess

favorable photophysical properties, and have minimal impact on cell viability. Staining can be

dependent on the mitochondrial membrane potential, which is a key indicator of mitochondrial

health and cellular apoptosis.

SOLVENT RED 195: An Industrial Dye
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SOLVENT RED 195 is a synthetic dye primarily used in the plastics and textile industries for

coloration.[1][2][3][4][5] Its properties, such as high thermal stability and light fastness, make it

suitable for industrial applications.[1][2][4][5] However, there is no scientific literature to support

its use as a biological stain for mitochondria or any other cellular organelles. Its chemical

structure and properties are not designed for cell permeability, specific organelle targeting, or

fluorescence imaging in an aqueous biological environment.

MitoTracker Red: A Purpose-Designed Mitochondrial
Probe
MitoTracker Red is a family of fluorescent dyes, including MitoTracker Red CMXRos,

specifically designed for staining mitochondria in live cells.[6][7][8][9] These probes are cell-

permeant and accumulate in the mitochondria of living cells in a membrane potential-

dependent manner.[8][10][11] The dye contains a mildly thiol-reactive chloromethyl moiety that

allows it to covalently bind to mitochondrial proteins, ensuring its retention even after cell

fixation and permeabilization.[8][12]

Quantitative Comparison of Properties
The following table summarizes the key properties of SOLVENT RED 195 and MitoTracker

Red, highlighting their profound differences in suitability for mitochondrial staining.
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Property SOLVENT RED 195 MitoTracker Red CMXRos

Primary Application
Industrial dye for plastics and

fibers[1][2][3][4][5]

Biological stain for

mitochondria in live cells[6][7]

[8][9]

Mechanism of Action
Colorant dispersed in a solvent

or polymer

Accumulates in mitochondria

based on membrane

potential[8][10][11]

Cell Permeability
Not designed for cell

permeability

Readily permeates live cell

membranes[8]

Specificity
No evidence of specific

organelle targeting

High specificity for

mitochondria[8]

Fixability
Not applicable for biological

samples

Well-retained after

formaldehyde-based fixation[6]

[11][13]

Excitation Maximum
Not applicable for fluorescence

microscopy
~579 nm[9]

Emission Maximum
Not applicable for fluorescence

microscopy
~599 nm[9]

Cytotoxicity
Unknown and not tested for

biological use

Low cytotoxicity at working

concentrations

Mechanism of Action: A Comparative Diagram
The fundamental difference in the mechanism of action between an industrial dye and a

specific biological probe is a critical consideration.
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Figure 1. Conceptual Comparison of Dye Application
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Caption: Conceptual workflows for SOLVENT RED 195 and MitoTracker Red.

Experimental Protocol for MitoTracker Red CMXRos
Staining
The following is a standard protocol for staining mitochondria in live mammalian cells using

MitoTracker Red CMXRos.

Materials:

MitoTracker Red CMXRos (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Cells cultured on coverslips or in imaging dishes
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Formaldehyde (for fixation, optional)

Procedure:

Reconstitution of MitoTracker Red CMXRos: Prepare a 1 mM stock solution by dissolving the

lyophilized powder in anhydrous DMSO.[8][14] For example, dissolve 50 µg of MitoTracker

Red CMXRos in 94.1 µL of DMSO.[8][14]

Preparation of Working Solution: Dilute the 1 mM stock solution in complete cell culture

medium to a final working concentration of 50-200 nM.[8][14] The optimal concentration may

vary depending on the cell type and experimental conditions.

Cell Staining:

Remove the culture medium from the cells.

Add the pre-warmed working solution of MitoTracker Red CMXRos to the cells.

Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[8][14]

Washing:

Remove the staining solution.

Wash the cells three times with pre-warmed PBS or fresh culture medium.

Imaging:

Image the stained cells using a fluorescence microscope with appropriate filters for red

fluorescence (Excitation/Emission: ~579/599 nm).[9]

(Optional) Fixation:

After staining, cells can be fixed with 4% formaldehyde in PBS for 15 minutes at room

temperature.

Wash the cells three times with PBS.
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The fixed cells can then be processed for immunocytochemistry or other applications.

Experimental Workflow: Mitochondrial Staining with
MitoTracker Red
The following diagram illustrates the key steps in a typical mitochondrial staining experiment

using MitoTracker Red.
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Figure 2. Experimental Workflow for MitoTracker Red Staining
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Caption: Step-by-step workflow for mitochondrial staining.

Conclusion
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Based on the available evidence, SOLVENT RED 195 is an industrial dye with no proven utility

in biological research, particularly for mitochondrial staining. Its chemical and physical

properties are not conducive to specific and safe labeling of intracellular organelles. In stark

contrast, MitoTracker Red is a highly specific and effective fluorescent probe designed for the

visualization of mitochondria in living and fixed cells. For researchers requiring reliable and

reproducible mitochondrial staining, MitoTracker Red is the scientifically validated and

appropriate choice. The use of industrial dyes like SOLVENT RED 195 for biological

applications is not recommended and would likely lead to erroneous and uninterpretable

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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